Cas no 1620955-61-4 (tert-butyl N-(3-acetylpyridin-4-yl)carbamate)

Tert-butyl N-(3-acetylpyridin-4-yl)carbamate is a specialized organic compound featuring a pyridine core functionalized with an acetyl group at the 3-position and a tert-butoxycarbonyl (Boc)-protected amine at the 4-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing nitrogen-containing heterocycles. The Boc group offers stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled synthetic modifications. Its acetyl substituent provides a reactive site for further derivatization, enhancing utility in multi-step synthesis. The compound is typically handled under inert conditions to preserve its integrity, ensuring consistent performance in complex organic transformations.

tert-butyl N-(3-acetylpyridin-4-yl)carbamate structure

1620955-61-4 structure

Product Name:tert-butyl N-(3-acetylpyridin-4-yl)carbamate

CAS No:1620955-61-4

MF:C₁₂H₁₆N₂O₃

MW:236.267043113708

CID:4609436

PubChem ID:60071129

Update Time:2025-05-25

tert-butyl N-(3-acetylpyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-(3-acetylpyridin-4-yl)carbamate
- Inchi： 1S/C12H16N2O3/c1-8(15)9-7-13-6-5-10(9)14-11(16)17-12(2,3)4/h5-7H,1-4H3,(H,13,14,16)
- InChI Key： QGZCYXCXOHYOPU-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NC1C=CN=CC=1C(C)=O

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 326.0±27.0 °C at 760 mmHg
Flash Point: 151.0±23.7 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl N-(3-acetylpyridin-4-yl)carbamate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyl N-(3-acetylpyridin-4-yl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM411789-1g	tert-butyl N-(3-acetylpyridin-4-yl)carbamate	1620955-61-4	95%+	1g	$1178	2022-06-12
TRC	B815440-5mg	tert-Butyl N-(3-acetylpyridin-4-yl)carbamate	1620955-61-4		5mg	$ 50.00	2022-06-06
TRC	B815440-10mg	tert-Butyl N-(3-acetylpyridin-4-yl)carbamate	1620955-61-4		10mg	$ 70.00	2022-06-06
TRC	B815440-50mg	tert-Butyl N-(3-acetylpyridin-4-yl)carbamate	1620955-61-4		50mg	$ 295.00	2022-06-06
Enamine	EN300-152662-0.05g	tert-butyl N-(3-acetylpyridin-4-yl)carbamate	1620955-61-4	95%	0.05g	$229.0	2023-11-13
Enamine	EN300-152662-0.1g	tert-butyl N-(3-acetylpyridin-4-yl)carbamate	1620955-61-4	95%	0.1g	$342.0	2023-11-13
Enamine	EN300-152662-0.25g	tert-butyl N-(3-acetylpyridin-4-yl)carbamate	1620955-61-4	95%	0.25g	$487.0	2023-11-13
Enamine	EN300-152662-0.5g	tert-butyl N-(3-acetylpyridin-4-yl)carbamate	1620955-61-4	95%	0.5g	$768.0	2023-11-13
Enamine	EN300-152662-1.0g	tert-butyl N-(3-acetylpyridin-4-yl)carbamate	1620955-61-4	95%	1g	$986.0	2023-06-05
Enamine	EN300-152662-2.5g	tert-butyl N-(3-acetylpyridin-4-yl)carbamate	1620955-61-4	95%	2.5g	$1931.0	2023-11-13

tert-butyl N-(3-acetylpyridin-4-yl)carbamate Related Literature

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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Additional information on tert-butyl N-(3-acetylpyridin-4-yl)carbamate

Comprehensive Overview of tert-butyl N-(3-acetylpyridin-4-yl)carbamate (CAS No. 1620955-61-4)

tert-butyl N-(3-acetylpyridin-4-yl)carbamate (CAS No. 1620955-61-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug discovery and agrochemical applications. The presence of both acetyl and pyridine functional groups in its structure makes it a valuable intermediate for designing novel bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in developing kinase inhibitors and central nervous system (CNS) targeting agents, aligning with current trends in precision medicine.

In recent years, the demand for tert-butyl N-(3-acetylpyridin-4-yl)carbamate has surged, particularly in the context of small molecule drug development. Its unique molecular architecture allows for selective modifications, making it a hotspot for structure-activity relationship (SAR) studies. The compound's CAS No. 1620955-61-4 is often queried in scientific databases, reflecting its growing importance in high-throughput screening and medicinal chemistry optimization. Additionally, its stability under various reaction conditions has been a subject of interest for chemists exploring green chemistry and sustainable synthesis methodologies.

The synthesis of tert-butyl N-(3-acetylpyridin-4-yl)carbamate typically involves multi-step organic reactions, including protection-deprotection strategies and selective acylation. These processes are critical for achieving high purity, which is essential for applications in preclinical studies and API (active pharmaceutical ingredient) development. Recent advancements in flow chemistry and catalytic systems have further optimized its production, addressing common challenges like yield improvement and waste reduction. Such innovations resonate with the pharmaceutical industry's focus on cost-effective scalability.

From a regulatory perspective, tert-butyl N-(3-acetylpyridin-4-yl)carbamate is not classified as a hazardous material, which simplifies its handling and transportation. This aspect is particularly relevant for contract research organizations (CROs) and academic laboratories seeking compliant reagents. Moreover, its compatibility with automated synthesis platforms has made it a preferred choice for combinatorial chemistry libraries, a trend driven by the rise of AI-driven drug discovery.

Looking ahead, the compound's potential extends beyond traditional pharmaceuticals. Emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors are exploring its utility as a chemical linker or warhead precursor. These applications align with the increasing popularity of targeted protein degradation therapies, a topic frequently searched in scientific forums. As research continues, tert-butyl N-(3-acetylpyridin-4-yl)carbamate is poised to play a pivotal role in next-generation therapeutics, bridging gaps between chemical biology and clinical innovation.